2-Chloro-5-[(2-fluorophenyl)sulfonyl]pyridine

• Molecular Formula: C11H7ClFNO2S
• Molecular Weight: 271.70 g/mol
• IUPAC Name: 2-chloro-5-(2-fluorophenyl)sulfonylpyridine
• InChI: InChI=1S/C11H7ClFNO2S/c12-11-6-5-8(7-14-11)17(15,16)10-4-2-1-3-9(10)13/h1-7H
• InChI Key: DKXUUIHHBXHABX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)C2=CN=C(C=C2)Cl

Description

2-Chloro-5-[(2-fluorophenyl)sulfonyl]pyridine is a useful research compound. Its molecular formula is C11H7ClFNO2S and its molecular weight is 271.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The product from Step 1 (2.0 g, 8.3 mmol) and OXONE® (7.7 g, 12.5 mmol) were stirred in methanol (50 mL) at room temperature for 6 days. Saturated sodium bicarbonate was added and the suspension stirred for 15 minutes before diluting with water and extracting into ethyl acetate (×2). The combined organic extracts were washed with brine, dried over MgSO4 and concentrated in vacuo while loading onto silica. Dry flash column chromatography using 10–30% ethyl acetate/isohexane gave 2-chloro-5-[(2-fluorophenyl)sulfonyl]pyridine as a white solid (1.95 g, 86%). δH (500 MHz, d6 DMSO): 7.45–7.56 (2H, m), 7.81–7.88 (2H, m), 8.10 (1H, td, J=1.6, 7.6 Hz), 8.37–8.41 (1H, m), 8.98 (1H, d, J=2.6 Hz); m/z (ES+) 272, 274 [MH+].